Cas no 3152-87-2 (2,1,3-Benzothiadiazole,5-methyl-4-nitro-)
3152-87-2 structure
Product Name:2,1,3-Benzothiadiazole,5-methyl-4-nitro-
CAS No:3152-87-2
MF:C7H5N3O2S
MW:195.198499441147
CID:309238
PubChem ID:305559
Update Time:2025-04-19
2,1,3-Benzothiadiazole,5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole,5-methyl-4-nitro-
- 5-methyl-4-nitro-2,1,3-benzothiadiazole
- 5-methyl-4-nitrobenzo[c][1,2,5]thiadiazole
- NSC-202573
- NSC202573
- 4-(Hydroxy(oxido)amino)-5-methyl-2,1,3-benzothiadiazole
- 3152-87-2
- DTXSID30185415
- NSC 202573
- AKOS003197192
- 2,1,3-Benzothiadiazole, 5-methyl-4-nitro-
- SCHEMBL5707397
- J2L27VW6DP
- UNII-J2L27VW6DP
-
- Inchi: 1S/C7H5N3O2S/c1-4-2-3-5-6(9-13-8-5)7(4)10(11)12/h2-3H,1H3
- InChI Key: SMOABKKWZUJQDS-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(C)=C(C2=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.01035
- Monoisotopic Mass: 195.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- Density: 1.529
- Boiling Point: 320°Cat760mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.713
- PSA: 68.92
- LogP: 2.43110
2,1,3-Benzothiadiazole,5-methyl-4-nitro- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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